Cas no 922979-74-6 (4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 922979-74-6
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5498108
• PubChem ID: 7687675
• Update Time: 2025-07-19

4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-(2-oxopiperidin-1-yl)phenyl)benzamide
• 922979-74-6
• CCG-287430
• AKOS024466825
• 4-methyl-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide
• F2784-0438
• 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H20N2O2/c1-14-8-10-15(11-9-14)19(23)20-16-5-4-6-17(13-16)21-12-3-2-7-18(21)22/h4-6,8-11,13H,2-3,7,12H2,1H3,(H,20,23)
• InChI Key： NYPARMZUUBZJDP-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

Professional Introduction to 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922979-74-6)

4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide, identified by its CAS number 922979-74-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The chemical structure of 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide features a benzamide core substituted with a methyl group at the 4-position and an N-substituent linked to a piperidine ring. The presence of the 2-oxopiperidine moiety introduces a unique pharmacophore that is known to interact with various biological targets, including enzymes and receptors. This structural feature has been leveraged in the design of molecules with therapeutic potential.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes involved in inflammatory and neurodegenerative diseases. The benzamide moiety is particularly relevant in this context, as it has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. The piperidine ring, on the other hand, is known for its ability to enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

Current research has highlighted the potential of 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide as a lead compound for further development. Studies have demonstrated that this molecule can interact with specific targets in vitro, suggesting its utility in treating conditions such as pain and inflammation. Additionally, preclinical studies have shown promising results in animal models, indicating that it may have a favorable pharmacokinetic profile.

The synthesis of 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been instrumental in achieving these synthetic goals.

The pharmacological profile of 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide is under active investigation. Initial studies have revealed that it exhibits moderate affinity for certain enzyme targets, suggesting potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and to identify any off-target effects that might arise from its interaction with biological systems.

In conclusion, 4-methyl-N-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 922979-74-6) represents a promising candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play an important role in the development of future treatments for various diseases.